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Compound of Interest

2-Methylmercapto-
Compound Name:
propionaldehyde

cat. No.: B1268107

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2-Methylmercapto-propionaldehyde (also known as Methional or 3-
(Methylthio)propionaldehyde). Adherence to these procedures is vital for ensuring the safety of
laboratory personnel and minimizing environmental impact.

Hazard Identification and Summary

2-Methylmercapto-propionaldehyde is a hazardous chemical that presents multiple risks. It is
a combustible liquid and is harmful if swallowed or inhaled.[1] Direct contact is also dangerous,

as it is toxic to the skin, causes severe skin irritation, and can lead to serious eye damage.[1][2]
Furthermore, it may provoke an allergic skin reaction and is detrimental to aquatic life with long-
lasting effects.[2] This chemical is also noted for its powerful and unpleasant odor.[2]
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Hazard Classification

Description

Physical Hazard

Combustible liquid[2]

Acute Toxicity (Oral)

Harmful if swallowed[1]

Acute Toxicity (Dermal)

Toxic in contact with skin[1]

Acute Toxicity (Inhalation)

Harmful if inhaled[1]

Skin Corrosion/Irritation

Causes skin irritation[2]

Serious Eye Damage/Irritation

Causes serious eye damage[2]

Respiratory/Skin Sensitization

May cause an allergic skin reaction[2]

Aquatic Hazard (Chronic)

Harmful to aquatic life with long-lasting effects[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling 2-

Methylmercapto-propionaldehyde. The following table outlines the minimum required PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Respiratory

Chemical Fume Hood or

Respirator

All handling of 2-
Methylmercapto-
propionaldehyde must be
conducted in a certified
chemical fume hood to ensure
adequate ventilation.[2] If a
fume hood is not available or
ventilation is insufficient, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be
used.[3]

Hands

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[3][4] Given the
toxicity upon skin contact,
consider double-gloving.[4]
Contaminated gloves should
be removed and replaced
immediately, followed by hand
washing.[4]

Eyes

Chemical Safety Goggles and
Face Shield

Chemical splash goggles that
meet ANSI Z87.1 standards
are required.[4] A face shield
must be worn over the
goggles, especially when there
is a risk of splashing, such as
during dispensing or mixing.[4]

[5]

Body

Chemical-Resistant Laboratory

Coat or Apron

A flame-resistant lab coat
should be worn to protect
against splashes and fire
hazards.[3] For larger

quantities or tasks with a
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higher splash risk, a chemical-
resistant apron over the lab

coat is advised.

Shoes that fully cover the feet

are mandatory to protect
Feet Closed-Toe Shoes ) ) ]

against spills and falling

objects.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Methylmercapto-propionaldehyde is essential for
safety.

1. Preparation and Engineering Controls:
 Verify that a certified chemical fume hood is operational.

o Ensure that an eyewash station and safety shower are readily accessible and unobstructed.

[6]

e Remove all potential ignition sources from the work area, such as open flames, hot plates,
and spark-producing equipment.[2]

o Assemble all necessary equipment and materials before handling the chemical.
2. Donning Personal Protective Equipment (PPE):

e Put on all required PPE as detailed in the table above before entering the designated
handling area.

3. Chemical Handling:
e Conduct all work within the chemical fume hood.

o When transferring the chemical, do so carefully to avoid splashing. Use appropriate tools like
a burette or a pipette with a bulb.
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» Keep containers tightly closed when not in use to minimize vapor release.[2][7]
e Ground and bond containers when transferring to prevent static discharge.[6]
4. Post-Handling and Decontamination:

e Thoroughly clean the work area after use.

» Wipe down any contaminated surfaces with an appropriate solvent and then wash with soap
and water.

e Properly remove and dispose of contaminated gloves and any other disposable PPE.
e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

1. Waste Segregation:

» Do not mix 2-Methylmercapto-propionaldehyde waste with other waste streams.

o Collect all liquid waste containing this chemical in a designated, properly labeled, and sealed
waste container.

2. Contaminated Materials:

e Any materials that have come into contact with 2-Methylmercapto-propionaldehyde, such
as gloves, paper towels, and pipette tips, must be considered hazardous waste.

e Place all contaminated solid waste in a separate, clearly labeled, and sealed container.
3. Disposal Procedure:

» Dispose of all waste, including the chemical itself and any contaminated materials, through
your institution's hazardous waste management program.

» Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.
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e Do not pour any amount of this chemical or its waste down the drain, as it is harmful to
aquatic life.[2]

Emergency Procedures

Incident First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ] )
water for at least 15 minutes. Seek immediate

medical attention.[1]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If the person is not
Inhalation . . s .
breathing, begin artificial respiration. Seek

immediate medical attention.[1][8]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion , _ ) i
unconscious person. Seek immediate medical

attention.[8]

Evacuate the area. Remove all ignition sources.
Ventilate the area. Wearing full PPE, absorb the

Spill spill with an inert material (e.g., vermiculite,
sand) and place it in a sealed container for
disposal.[2][8]

Workflow for Handling 2-Methylmercapto-
propionaldehyde
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Handling. - - ____
% Required PPE:
- Goggles & Face Shield
3. Handle Chemical in Fume Hood - Chemical Gloves
- Lab Coat
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4. Securely Close Container
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¢
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:

8. Wash Hands Thoroughly
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Caption: Workflow for handling 2-Methylmercapto-propionaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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